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Compound of Interest

Compound Name: 2-Bromo-5-iodophenol

CAS No.: 932372-99-1

Cat. No.: B576787

Get Quote

An In-Depth Technical Guide to 2-Bromo-5-iodophenol: Synthesis, Properties, and

Applications in Modern Drug Discovery

Abstract
This technical guide provides a comprehensive overview of 2-Bromo-5-iodophenol (CAS No.

932372-99-1), a versatile halogenated building block crucial for advanced organic synthesis.

We will delve into its fundamental physicochemical properties, explore a validated multi-step

synthesis pathway, and illuminate its strategic application in the development of complex

molecules, particularly within the pharmaceutical and material science sectors. This document

is intended for researchers, chemists, and drug development professionals seeking to leverage

the unique reactivity of this compound to achieve specific synthetic outcomes. We will

emphasize the principles of reaction selectivity, safety protocols, and proper handling, providing

a holistic resource grounded in established scientific data.

Core Compound Identification and Physicochemical
Properties
2-Bromo-5-iodophenol is a disubstituted phenol featuring both a bromine and an iodine atom

on the aromatic ring. This dual halogenation is not merely a structural feature; it is the key to its
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synthetic utility, offering two distinct reactive sites for sequential and site-selective

functionalization.

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) number:

932372-99-1.[1][2]

Caption: Chemical Structure of 2-Bromo-5-iodophenol.

A summary of its key properties, compiled from leading chemical suppliers, is presented below

for rapid assessment and experimental planning.

Property Value Source(s)

CAS Number 932372-99-1 [1][2]

Molecular Formula C₆H₄BrIO [1][2]

Molecular Weight 298.90 g/mol [1]

Physical Form Solid

Purity Typically ≥97% [1]

Storage Conditions

Room temperature, keep in a

dark place under an inert

atmosphere.

[1][2]
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Industrial Synthesis Pathway: A Four-Step
Approach
Understanding the synthesis of a building block is critical for appreciating its purity, potential

impurities, and cost. A patented industrial preparation for 2-Bromo-5-iodophenol outlines a

robust four-step sequence starting from o-nitroaniline.[3] This method provides a logical and

scalable route to the target molecule.[3]
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The causality behind this specific pathway lies in the strategic manipulation of directing groups

and the use of classic, reliable transformations in aromatic chemistry. The nitro group is initially

used to direct the incoming iodine, after which it is reduced to an amine to facilitate

diazotization reactions for the introduction of the bromo and hydroxyl functionalities.
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o-Nitroaniline (Starting Material)

Step 1: Iodination
Reagents: Iodine (I₂), Acetic Acid

Temp: 30-50°C

2-Nitro-4-iodoaniline

Step 2: Diazotization & Bromination
(Sandmeyer Reaction)

1-Bromo-2-nitro-4-iodobenzene

Step 3: Reduction
Reduction of Nitro Group

2-Bromo-5-iodoaniline

Step 4: Diazotization & Hydrolysis
Reagents: H₂SO₄, NaNO₂

Temp: 5-10°C

2-Bromo-5-iodophenol (Final Product)

Click to download full resolution via product page

Caption: Four-step industrial synthesis of 2-Bromo-5-iodophenol.[3]
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Experimental Protocol Overview (Based on Patent
CN109369345A)[4]

Iodination: o-Nitroaniline is dissolved in an appropriate solvent like acetic acid. An iodinating

agent, such as iodine, is added. The reaction temperature is controlled, typically between 30-

50°C, to achieve selective iodination.

Diazotization & Bromination: The resulting 2-nitro-4-iodoaniline undergoes a diazotization

reaction, followed by a Sandmeyer-type reaction to replace the diazonium group with

bromine.

Reduction: The nitro group of 1-bromo-2-nitro-4-iodobenzene is reduced to an amine,

yielding 2-bromo-5-iodoaniline. This step is crucial as the amine is the precursor to the final

phenolic hydroxyl group.

Diazotization & Hydrolysis: The 2-bromo-5-iodoaniline is subjected to a final diazotization

reaction using reagents like sodium nitrite in a strong acid (e.g., sulfuric acid) at low

temperatures (0-20°C). The resulting diazonium salt is then hydrolyzed to yield the final

product, 2-Bromo-5-iodophenol.

This patented process reports a total yield of approximately 17% with a purity of 97.5%.[3]

Strategic Applications in Cross-Coupling Reactions
The primary value of 2-Bromo-5-iodophenol in drug development and material science lies in

the differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds. The C-I

bond is more reactive and susceptible to oxidative addition in palladium-catalyzed cross-

coupling reactions (like Suzuki, Sonogashira, or Buchwald-Hartwig) than the C-Br bond. This

allows for a stepwise and selective functionalization of the aromatic ring.

The Principle of Selective Functionalization:

A researcher can first perform a cross-coupling reaction that selectively targets the more labile

C-I bond, leaving the C-Br bond untouched. Subsequently, under potentially harsher reaction

conditions, a second, different cross-coupling reaction can be performed at the C-Br position.

This powerful strategy enables the construction of highly complex and diverse molecular

architectures from a single, versatile starting material.
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Pathway 1: Sequential Coupling

2-Bromo-5-iodophenol
Reaction A

(e.g., Suzuki Coupling)
Mild Conditions

Targets C-I bond Intermediate
(Bromophenyl derivative)

Reaction B
(e.g., Buchwald-Hartwig)

Stronger Conditions

Targets C-Br bond Disubstituted Product

Click to download full resolution via product page

Caption: Selective functionalization pathway for 2-Bromo-5-iodophenol.

This stepwise approach is invaluable in medicinal chemistry, where precise control over the

placement of various substituents is critical for optimizing a molecule's biological activity,

selectivity, and pharmacokinetic properties.

Safety, Handling, and Storage
Scientific integrity demands a rigorous approach to safety. 2-Bromo-5-iodophenol is classified

with specific hazard statements, and adherence to precautionary measures is mandatory for

safe handling.

Hazard Identification (According to GHS)
H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

The compound is labeled with the GHS07 "Exclamation mark" pictogram, indicating these

potential hazards.

Recommended Precautionary Protocols
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

General Handling: Use in a well-ventilated area, preferably a fume hood. Wear appropriate

personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-

resistant gloves.

First Aid: In case of skin contact, wash off with soap and plenty of water. If inhaled, move the

person to fresh air. If swallowed, rinse the mouth with water and consult a physician. Always

show the Safety Data Sheet (SDS) to attending medical personnel.[4]

Storage & Stability
For long-term viability and to prevent degradation, the compound must be stored under specific

conditions.

Temperature: Room temperature is acceptable.[2] Some suppliers may recommend

refrigerated storage (4°C).[1]

Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation.

Light: Keep in a dark place, as phenolic compounds can be light-sensitive.[1][2]

Conclusion
2-Bromo-5-iodophenol (CAS: 932372-99-1) is more than a simple chemical reagent; it is a

strategic tool for synthetic chemists. Its value is derived from the differential reactivity of its two

halogen substituents, which enables controlled, sequential modification of the aromatic core.

By understanding its synthesis, physicochemical properties, and the principles of its application

in modern cross-coupling chemistry, researchers in drug development and material science can

design more efficient and innovative synthetic routes to novel and complex molecules.

Adherence to the stringent safety and handling protocols outlined is paramount to ensuring

both experimental success and personal safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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